Cas no 1270874-87-7 (2-{1-(4-methoxyphenyl)methyl-1H-1,2,3-triazol-4-yl}ethan-1-ol)

• Product Name: 2-{1-(4-methoxyphenyl)methyl-1H-1,2,3-triazol-4-yl}ethan-1-ol
• CAS No: 1270874-87-7
• MF: C₁₂H₁₅N₃O₂
• MW: 233.266402482986
• CID: 4464344
• PubChem ID: 55139282
• Update Time: 2025-04-24

2-{1-(4-methoxyphenyl)methyl-1H-1,2,3-triazol-4-yl}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-4-ethanol, 1-[(4-methoxyphenyl)methyl]-
• VAC87487
• 2-{1-[(4-methoxyphenyl)methyl]-1H-1,2,3-triazol-4-yl}ethan-1-ol
• EN300-171545
• 2-[1-[(4-methoxyphenyl)methyl]triazol-4-yl]ethanol
• AKOS006151968
• 1270874-87-7
• 2-{1-[(4-methoxyphenyl)methyl]-1,2,3-triazol-4-yl}ethanol
• 2-{1-(4-methoxyphenyl)methyl-1H-1,2,3-triazol-4-yl}ethan-1-ol

• Inchi： 1S/C12H15N3O2/c1-17-12-4-2-10(3-5-12)8-15-9-11(6-7-16)13-14-15/h2-5,9,16H,6-8H2,1H3
• InChI Key： PBMWNYLOOLJRPJ-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=C(OC)C=C2)C=C(CCO)N=N1

Computed Properties

• Exact Mass: 233.116426730Da
• Monoisotopic Mass: 233.116426730Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 60.2Ų